4-ethyl-6-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 3-[4-(6-ethylpyrimidin-4-yl)piperazin-1-yl]-1,2,5-thiadiazole
• InChI: InChI=1S/C12H16N6S/c1-2-10-7-11(14-9-13-10)17-3-5-18(6-4-17)12-8-15-19-16-12/h7-9H,2-6H2,1H3
• InChI Key: CVIVTCOXLXKRPQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=N1)N2CCN(CC2)C3=NSN=C3
• Molecular Formula: C12H16N6S
• Molecular Weight: 276.36 g/mol

Description

Pyrimidine is a basic structure in nucleotides, the building blocks of DNA and RNA. It’s also found in many other important biomolecules. Thiadiazole is a type of organic compound that contains a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms. Piperazine is a cyclic organic compound that is mainly used in the manufacture of pharmaceuticals.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of primary components under specific conditions. For example, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of similar compounds is often analyzed using techniques such as mass spectra, 1HNMR, 13CNMR, and X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involving similar compounds are often complex and can involve multiple steps. For example, the synthesis of a series of novel triazole-pyrimidine-based compounds involved several steps, including the reaction of 2- [1- [5-methyl-1- (4-nitrophenyl)-1 H -pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives.

Scientific Research Applications

4-ethyl-6-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine has been studied extensively in the scientific research field. It has been found to be a potent inhibitor of various enzymes, including cyclooxygenase-2 (COX-2) and cyclin-dependent kinases (CDKs). It has also been found to inhibit the growth of certain cancer cell lines, making it a potential candidate for cancer research. Additionally, this compound has been found to have anti-inflammatory and anti-oxidant properties, as well as being a potential treatment for neurodegenerative diseases.

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing the thiadiazole and pyrimidine moieties, have been shown to exhibit various biological activities

Mode of Action

For instance, some thiadiazole derivatives have been shown to undergo nucleophilic substitution reactions

Biochemical Pathways

Compounds with similar structures have been shown to be involved in various biological processes

Result of Action

Compounds with similar structures have been shown to exhibit various biological activities

Advantages and Limitations for Lab Experiments

The use of 4-ethyl-6-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine in laboratory experiments has several advantages. For example, it has been found to be a potent inhibitor of various enzymes, including cyclooxygenase-2 (COX-2) and cyclin-dependent kinases (CDKs). Additionally, this compound has been found to have anti-inflammatory and anti-oxidant properties, as well as being a potential treatment for neurodegenerative diseases. However, there are some limitations to the use of this compound in laboratory experiments. For example, it is a synthetic compound, and thus may not be as readily available as other compounds used in laboratory experiments. Additionally, the exact mechanism of action of this compound is still being studied, so its effects may not be fully understood.

Future Directions

For research include further investigation into the mechanism of action of 4-ethyl-6-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine, as well as its effects on other enzymes and cell lines. Additionally, further studies into the potential therapeutic applications of this compound, such as its ability to treat neurodegenerative diseases, should be conducted. Finally, further research should be conducted into the synthesis of this compound, in order to improve the yield and reduce the cost of production.

Synthesis Methods

The synthesis of 4-ethyl-6-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]pyrimidine has been studied in detail by several research groups. In general, the synthesis of this compound involves the use of a thiadiazole derivative as the starting material, which is then reacted with piperazine in the presence of an acid catalyst. The resulting product is then reacted with ethyl bromide to form the desired product, this compound. The reaction is typically carried out in a solvent such as dichloromethane, and the reaction yields are typically high.

Safety and Hazards

The safety and hazards associated with similar compounds depend on their specific structure and properties. For example, some compounds with a thiadiazole ring can have cytotoxic properties.